Cas no 74274-06-9 (1,2,3,4-tetrahydro-2-Quinolineethanamine)

• Product Name: 1,2,3,4-tetrahydro-2-Quinolineethanamine
• CAS No: 74274-06-9
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1116919
• Update Time: 2025-05-23

1,2,3,4-tetrahydro-2-Quinolineethanamine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-2-Quinolineethanamine

• Inchi： 1S/C11H16N2/c12-8-7-10-6-5-9-3-1-2-4-11(9)13-10/h1-4,10,13H,5-8,12H2
• InChI Key： UPALUOYFPHOBIF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)CCC1CCN

Experimental Properties

• Density: 1.015±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 145-147 °C(Press: 1 Torr)
• pka: 9.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1,2,3,4-tetrahydro-2-Quinolineethanamine

1,2,3,4-Tetrahydro-2-Quinolineethanamine: A Comprehensive Overview

1,2,3,4-Tetrahydro-2-Quinolineethanamine, also known by its CAS Registry Number CAS No. 74274-06-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinoline derivatives, which have been extensively studied for their potential applications in drug discovery and development. The structure of this compound is characterized by a bicyclic system consisting of a quinoline ring fused with a cyclohexene ring, along with an ethylamine substituent at the 2-position of the quinoline moiety.

The synthesis of 1,2,3,4-Tetrahydro-2-Quinolineethanamine typically involves multi-step organic reactions. One common approach is the use of Stille coupling or Suzuki-Miyaura coupling reactions to construct the bicyclic framework. These methods are highly efficient and allow for precise control over the stereochemistry and regioselectivity of the product. Recent advancements in catalytic asymmetric synthesis have further enhanced the ability to produce enantiomerically enriched samples of this compound, which is crucial for its application in chiral environments such as biological systems.

From a pharmacological perspective, 1,2,3,4-Tetrahydro-2-Quinolineethanamine has been explored as a potential lead compound for the development of novel therapeutic agents. Its structural features make it an attractive candidate for targeting various biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammation. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases and proteases that are implicated in these conditions.

In terms of its physical properties, CAS No. 74274-06-9 is typically a crystalline solid with a melting point in the range of 150–160°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used to characterize and quantify this compound in research settings.

The latest research on 1,2,3,4-Tetrahydro-2-Quinolineethanamine has focused on its potential as a modulator of ion channels and G-protein coupled receptors (GPCRs). Preclinical studies have demonstrated that this compound can modulate the activity of voltage-gated sodium channels (Nav), which are critical targets for pain management and epilepsy treatment. Additionally, ongoing investigations into its interactions with serotonin receptors suggest that it may have antidepressant-like properties.

In conclusion, 1,2,3,4-Tetrahydro-2-Quinolineethanamine (CAS No. 74274-06-9) is a versatile compound with promising applications in drug discovery and development. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further exploration in preclinical models. As research continues to uncover its full potential, this compound holds great promise for advancing our understanding of complex biological systems and developing novel therapeutic interventions.